Cas no 1508559-74-7 (Methyl 1-methyl-2-(trifluoromethyl)-1H-benzo[d]imidazole-7-carboxylate)

• Product Name: Methyl 1-methyl-2-(trifluoromethyl)-1H-benzo[d]imidazole-7-carboxylate
• CAS No: 1508559-74-7
• MF: C₁₁H₉F₃N₂O₂
• MW: 258.196573019028
• CID: 4816304
• Update Time: 2025-05-26

Methyl 1-methyl-2-(trifluoromethyl)-1H-benzo[d]imidazole-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-methyl-2-(trifluoromethyl)-1H-benzo[d]imidazole-7-carboxylate

• Inchi： 1S/C11H9F3N2O2/c1-16-8-6(9(17)18-2)4-3-5-7(8)15-10(16)11(12,13)14/h3-5H,1-2H3
• InChI Key： QJIKTTIODCMOAE-UHFFFAOYSA-N
• SMILES： FC(C1=NC2C=CC=C(C(=O)OC)C=2N1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 335
• XLogP3: 2.2
• Topological Polar Surface Area: 44.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on Methyl 1-methyl-2-(trifluoromethyl)-1H-benzo[d]imidazole-7-carboxylate

Methyl 1-methyl-2-(trifluoromethyl)-1H-benzo[d]imidazole-7-carboxylate: A Comprehensive Overview

The compound Methyl 1-methyl-2-(trifluoromethyl)-1H-benzo[d]imidazole-7-carboxylate (CAS No. 1508559-74-7) is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of benzo[d]imidazoles, which are known for their unique structural properties and versatile applications. The presence of a methyl group at the 1-position and a trifluoromethyl group at the 2-position imparts distinctive electronic and steric characteristics, making this compound particularly interesting for researchers in the pharmaceutical, agrochemical, and materials science industries.

Recent advancements in synthetic chemistry have enabled the precise synthesis of Methyl 1-methyl-2-(trifluoromethyl)-1H-benzo[d]imidazole-7-carboxylate, allowing for its characterization and evaluation in diverse contexts. The benzo[d]imidazole ring system is a key structural feature, contributing to the compound's stability and reactivity. The carboxylate ester group at the 7-position further enhances its functional versatility, making it a valuable building block for more complex molecular architectures.

One of the most promising applications of this compound lies in its potential as a precursor for advanced pharmaceutical agents. The trifluoromethyl group is known to enhance lipophilicity and metabolic stability, which are critical properties for drug candidates. Recent studies have explored its role in inhibiting specific enzymes and receptors, highlighting its potential in the development of novel therapeutic agents. Additionally, the methyl group at the 1-position contributes to improved solubility and bioavailability, further underscoring its suitability for biomedical applications.

In the realm of materials science, Methyl 1-methyl-2-(trifluoromethyl)-1H-benzo[d]imidazole-7-carboxylate has shown promise as a precursor for advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The compound's ability to form stable π-conjugated systems makes it an attractive candidate for use in optoelectronic devices. Recent research has demonstrated that derivatives of this compound exhibit excellent charge transport properties, which are essential for high-performance electronic devices.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzo[d]imidazole core. Key steps include nucleophilic substitution reactions, Friedel-Crafts alkylation, and esterification. The use of high-yielding methodologies ensures that the compound can be produced efficiently on both laboratory and industrial scales. Moreover, recent advancements in catalytic systems have further optimized these reactions, reducing production costs and minimizing environmental impact.

From an analytical standpoint, Methyl 1-methyl-2-(trifluoromethyl)-1H-benzo[d]imidazole-7-carboxylate has been thoroughly characterized using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and UV-Vis spectroscopy. These analyses have provided detailed insights into its molecular structure, electronic properties, and reactivity patterns. Additionally, X-ray crystallography has been employed to determine its three-dimensional molecular arrangement, further enhancing our understanding of its physical properties.

Looking ahead, ongoing research is focused on exploring new synthetic pathways for this compound to enhance its functionality further. For instance, efforts are underway to introduce additional functional groups that could expand its application scope into areas such as catalysis and sensing technologies. Furthermore, computational chemistry approaches are being utilized to predict the compound's behavior under various conditions, enabling researchers to design more efficient experiments and optimize its properties.

In conclusion, Methyl 1-methyl-2-(trifluoromethyl)-1H-benzo[d]imidazole-7-carboxylate represents a cutting-edge compound with vast potential across multiple disciplines. Its unique structural features, coupled with recent advancements in synthetic and analytical techniques, position it as a key player in future innovations within pharmaceuticals, materials science, and beyond. As research continues to unfold, this compound is expected to contribute significantly to the development of novel technologies that address pressing challenges in modern society.